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Compound of Interest

Compound Name: (-)-Carvone

Cat. No.: B1668593

For researchers, scientists, and drug development professionals, ensuring safe laboratory
practices when handling chemicals such as (-)-Carvone is paramount. This guide provides
essential information on the appropriate personal protective equipment (PPE), handling
procedures, and disposal plans to minimize risks and ensure a safe working environment. (-)-
Carvone is a combustible liquid that may cause skin sensitization[1][2].

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. Below is a summary of
recommended PPE for handling (-)-Carvone, with specific details on glove selection to prevent
skin contact.
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PPE Category

Type and Specifications

Eye/Face Protection

Safety goggles with side protection are
recommended.[1][3] For scenarios with a higher
risk of splashing, a face shield should be used in

conjunction with goggles[2][4].

Skin Protection

Chemical-resistant gloves are mandatory.[1][3]
[5] Specific glove materials and thicknesses are
detailed in the table below. Additionally,
impervious clothing appropriate for the scale of
the operation should be worn to prevent skin

contact[4].

Respiratory Protection

Generally not required with adequate ventilation.
[3] However, if vapors or mists are generated, a
full-face respirator with multi-purpose
combination (US) or type ABEK (EN 14387)

respirator cartridges is appropriate[4].

The choice of glove material is crucial for preventing skin sensitization. The following table

summarizes quantitative data for glove selection based on available safety data sheets.

Glove Material

Minimum Layer

Breakthrough Time Contact Type

Thickness
Butyl Rubber 0.3 mm > 480 minutes Full Contact
Nitrile Rubber 0.4 mm > 30 minutes Splash Contact
Nitrile Rubber 0.4 mm Not specified General Use

Data sourced from various safety data sheets. It is recommended to consult the specific glove

manufacturer's chemical resistance data.[2][4]

Experimental Protocols and Handling

General Handling:
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Work in a well-ventilated area, preferably in a chemical fume hood[1][5].

Avoid contact with skin, eyes, and clothing[1][6].

Do not breathe vapors or mists[2][6].

Wash hands thoroughly after handling and before breaks[1][2].

Keep away from heat, sparks, and open flames as (-)-Carvone is a combustible liquid[2].
Storage:

e Store in a cool, dry, and well-ventilated place in a tightly closed container[2][6].
 Recommended storage temperature is between 2—-8 °C[1].

Spill and Disposal Plan

Spill Response:

o Evacuate and Ventilate: Ensure adequate ventilation in the spill area and remove all non-
essential personnel[5].

o Containment: Use an inert absorbent material such as sand, diatomaceous earth, or a
universal binding agent to contain the spill[1][2].

o Collection: Carefully collect the absorbed material into a suitable, closed container for
disposal[2][6].

o Decontamination: Wash the spill area with soap and water[5].
Waste Disposal:

» Dispose of (-)-Carvone and contaminated materials as hazardous waste in accordance with
local, state, and federal regulations[2][7]. Do not allow the product to enter drains[2][6].
Contaminated packaging should be disposed of in the same manner as the product[5].

PPE Selection Workflow
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The following diagram illustrates a logical workflow for the selection and use of appropriate
PPE when handling (-)-Carvone.
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(e.g., splashing, aerosol generation)

eview chemical propeities

Consult Safety Data Sheet (SDS) If aerosols/vapors are expected
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Caption: PPE Selection Workflow for Handling (-)-Carvone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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